Cas no 2171182-52-6 (2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid)

2-(2S)-1-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid is a chiral, Fmoc-protected amino acid derivative widely utilized in peptide synthesis. Its key advantages include high stereochemical purity, ensured by the (2S) configuration, which is critical for maintaining peptide structure and function. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group enhances solubility in organic solvents and facilitates selective deprotection under mild basic conditions, making it suitable for solid-phase peptide synthesis (SPPS). The hexanoyl side chain contributes to improved lipophilicity, beneficial for membrane permeability studies. This compound is particularly valuable in pharmaceutical research for constructing complex peptides with precise stereocontrol and functional group compatibility.
2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid structure
2171182-52-6 structure
Product Name:2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid
CAS No:2171182-52-6
MF:C27H32N2O5
MW:464.553387641907
CID:6612154
PubChem ID:165537203
Update Time:2025-10-19

2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid
    • 2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
    • EN300-1473771
    • 2171182-52-6
    • Inchi: 1S/C27H32N2O5/c1-2-3-14-24(26(32)29-15-8-9-18(29)16-25(30)31)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,30,31)/t18-,24-/m0/s1
    • InChI Key: GLKQDERXASTYLB-UUOWRZLLSA-N
    • SMILES: O=C([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 95.9Ų

2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1473771-0.05g
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
0.05g
$2829.0 2023-06-06
Enamine
EN300-1473771-0.1g
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
0.1g
$2963.0 2023-06-06
Enamine
EN300-1473771-0.25g
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
0.25g
$3099.0 2023-06-06
Enamine
EN300-1473771-0.5g
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
0.5g
$3233.0 2023-06-06
Enamine
EN300-1473771-1.0g
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
1g
$3368.0 2023-06-06
Enamine
EN300-1473771-2.5g
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
2.5g
$6602.0 2023-06-06
Enamine
EN300-1473771-5.0g
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
5g
$9769.0 2023-06-06
Enamine
EN300-1473771-10.0g
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
10g
$14487.0 2023-06-06
Enamine
EN300-1473771-50mg
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
50mg
$2829.0 2023-09-29
Enamine
EN300-1473771-100mg
2-[(2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
2171182-52-6
100mg
$2963.0 2023-09-29

Additional information on 2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid

Compound Overview: CAS No. 2171182-52-6 and Its Application in Advanced Chemical Research

The compound with CAS No. 2171182-52-6, known as 2-(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid, represents a significant advancement in the field of organic chemistry and drug development. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself is a testament to its complex structure, incorporating elements such as the fluorenylmethoxycarbonyl (Fmoc) group, which plays a pivotal role in its functionality.

Recent studies have highlighted the importance of this compound in peptide synthesis and modification. The Fmoc group, a well-known protecting group in solid-phase peptide synthesis, is integral to the compound's design. This feature makes it highly relevant in the development of bioactive molecules and therapeutic agents. Researchers have explored its role in enhancing the stability and bioavailability of peptides, which is critical for drug delivery systems.

The stereochemistry of the compound, denoted by the (S) configurations at specific centers, is another area of interest. Stereoisomerism significantly influences the biological activity of molecules, and this compound's specific configuration may offer advantages in targeting specific biological pathways. Recent advancements in chiral synthesis techniques have enabled more precise control over such configurations, further enhancing the compound's potential applications.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, making large-scale production more feasible. This has implications for both academic research and industrial applications, particularly in the pharmaceutical sector.

Emerging research has also explored the use of this compound in bioconjugation technologies. Its ability to form stable amide bonds with other biomolecules makes it a valuable tool in creating targeted drug delivery systems. For instance, studies have demonstrated its utility in linking therapeutic peptides with targeting ligands, thereby improving their specificity and reducing off-target effects.

The integration of this compound into materials science has opened new avenues for its application. Researchers have investigated its potential as a building block for supramolecular assemblies and self-healing materials. The Fmoc group's photolabile properties have been leveraged to create stimuli-responsive materials that can release drugs or change their physical properties under specific conditions.

Furthermore, computational chemistry has played a crucial role in understanding this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its electronic structure, interaction patterns, and stability under various conditions. These computational studies have guided experimental designs and optimized synthesis pathways, accelerating the discovery process.

In conclusion, CAS No. 2171182-52-6 stands as a prime example of how innovative chemical design can drive advancements across multiple disciplines. Its unique structure, functional groups, and stereochemical properties make it a versatile tool in modern chemical research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.